Cas no 57919-12-7 (trans-Phenmetrazine)

• Product Name: trans-Phenmetrazine
• CAS No: 57919-12-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5304626
• Update Time: 2025-04-23

trans-Phenmetrazine Chemical and Physical Properties

Names and Identifiers

• trans-Phenmetrazine
• Phenmetrazine [MI]
• Phenmetrazine [INN]
• Phenmetrazine [HSDB]
• Phenmetrazine [VANDF]
• Phenmetrazine [WHO-DD]
• XA501VL3VR
• Morpholine, 3-methyl-2-phenyl-, trans-
• Morpholine, 3-methyl-2-phenyl-, (2R,3R)-rel-
• Phenmetrazine [INN:WHO-DD]
• trans-2-phenyl-3-methylmorpholine

• Inchi： 1S/C11H15NO/c1-9-11(13-8-7-12-9)10-5-3-2-4-6-10/h2-6,9,11-12H,7-8H2,1H3/t9-,11+/m0/s1
• InChI Key： OOBHFESNSZDWIU-GXSJLCMTSA-N
• SMILES： O1CCN[C@@H](C)[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 177.115
• Monoisotopic Mass: 177.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3

Additional information on trans-Phenmetrazine

Introduction to trans-Phenmetrazine (CAS No. 57919-12-7)

trans-Phenmetrazine, a compound with the chemical identifier CAS No. 57919-12-7, is a derivative of phenethylamine that has garnered significant attention in the field of pharmacology and neuroscience. This compound, characterized by its unique structural and pharmacological properties, has been the subject of extensive research, particularly in understanding its mechanisms of action and potential therapeutic applications.

The molecular structure of trans-Phenmetrazine consists of a phenyl ring substituted with a methyl group and a nitrogen-containing side chain. This configuration contributes to its distinct pharmacokinetic and pharmacodynamic profiles, making it a valuable compound for studying neurotransmitter systems. Specifically, trans-Phenmetrazine has been shown to interact with various monoamine receptors, including dopamine, norepinephrine, and serotonin receptors, which are pivotal in modulating mood, appetite, and cognitive functions.

In recent years, the research on trans-Phenmetrazine has expanded to explore its potential in treating neurological disorders. Studies have indicated that this compound may have neuroprotective properties, which could be beneficial in conditions such as Parkinson's disease and Alzheimer's disease. The ability of trans-Phenmetrazine to modulate neurotransmitter levels has led researchers to investigate its role in enhancing synaptic plasticity and improving cognitive function.

Moreover, the pharmacological profile of trans-Phenmetrazine has been compared with other phenethylamine derivatives to understand its unique advantages and limitations. Unlike some of its analogs, trans-Phenmetrazine exhibits a relatively lower affinity for serotonin receptors, which may reduce the incidence of side effects such as anxiety and insomnia. This characteristic makes it an attractive candidate for further development as a therapeutic agent.

Recent advancements in analytical techniques have allowed for more precise characterization of trans-Phenmetrazine's interactions with biological targets. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its binding affinities and metabolic pathways. These findings have not only enhanced our understanding of the compound's mechanism of action but also paved the way for designing more effective derivatives.

The therapeutic potential of trans-Phenmetrazine has also been explored in the context of mood disorders such as depression and anxiety. Preclinical studies have demonstrated that this compound can modulate mood-regulating pathways by influencing the activity of key neurotransmitters. However, further research is needed to fully elucidate its efficacy and safety profile in human populations.

In conclusion, trans-Phenmetrazine (CAS No. 57919-12-7) represents a promising compound in the field of pharmaceutical research. Its unique pharmacological properties and potential therapeutic applications make it a valuable subject for further investigation. As our understanding of neurotransmitter systems continues to evolve, compounds like trans-Phenmetrazine will play a crucial role in developing novel treatments for neurological and psychiatric disorders.